Cas no 1806736-45-7 (4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806736-45-7
• MF: C₇H₅F₃IN₃O₃
• MW: 363.03258395195
• CID: 4835510
• Update Time: 2025-10-31

4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3IN3O3/c8-7(9,10)17-6-5(14(15)16)3(2-12)1-4(11)13-6/h1H,2,12H2
• InChI Key： JDWCIEJFFJPRIZ-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=C(C(=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 1.7
• Topological Polar Surface Area: 94

Additional information on 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Guide to 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806736-45-7)

The compound 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806736-45-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for nitro-substituted pyridines and halogenated heterocycles has surged, driven by their applications in medicinal chemistry. The presence of the iodo atom in 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in academic and industrial forums. Additionally, the trifluoromethoxy group enhances metabolic stability, a critical factor in the development of long-acting therapeutics.

One of the most common questions in online searches is: "What are the synthetic routes for 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine?" This compound is typically synthesized through multi-step processes involving nitration, halogenation, and amination of pyridine precursors. Advanced techniques like microwave-assisted synthesis and catalyzed coupling reactions are often employed to improve yield and purity, aligning with the growing trend of green chemistry and sustainable practices.

The pharmacological potential of 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine is another hot topic. Its structural motifs are found in compounds with reported activity against microbial infections and inflammatory diseases. Researchers are exploring its derivatives as potential kinase inhibitors or GPCR modulators, addressing the rising need for novel therapeutics in oncology and neurology. This aligns with frequent search queries like "pyridine derivatives in drug development" and "nitro-heterocycles biological activity."

From an analytical perspective, the characterization of CAS No. 1806736-45-7 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research use. The compound’s stability under various conditions is also a key consideration, as evidenced by searches for "storage conditions for iodopyridines" and "handling nitroaromatic compounds."

In summary, 4-(Aminomethyl)-6-iodo-3-nitro-2-(trifluoromethoxy)pyridine represents a versatile building block in modern chemistry. Its applications span from drug discovery to material science, reflecting broader trends in the search for high-value chemical intermediates. As interest in halogenated pyridines and nitroaromatics continues to grow, this compound is poised to play a pivotal role in advancing scientific innovation.